Cas no 179684-01-6 (2-Piperazinone,4,6-dimethyl-)

2-Piperazinone,4,6-dimethyl- structure
2-Piperazinone,4,6-dimethyl- structure
Product Name:2-Piperazinone,4,6-dimethyl-
CAS No:179684-01-6
MF:C6H12N2O
MW:128.172281265259
CID:113230
Update Time:2024-01-24

2-Piperazinone,4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinone,4,6-dimethyl-
    • Piperazinone, 4,6-dimethyl- (9CI)
    • Inchi: 1S/C6H12N2O/c1-5-3-8(2)4-6(9)7-5/h5H,3-4H2,1-2H3,(H,7,9)
    • InChI Key: AXJSPSVTVRIEFT-UHFFFAOYSA-N
    • SMILES: N1C(C)CN(C)CC1=O

Computed Properties

  • Exact Mass: 128.09506
  • Monoisotopic Mass: 128.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.3A^2

Experimental Properties

  • PSA: 32.34
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